Fmoc-D-bishomopropargylglycine
Overview
Description
Fmoc-D-bishomopropargylglycine is a building block for the introduction by Fmoc SPPS of an amino acid bearing an alkyne side chain . Such derivatives are useful tools for the synthesis of cyclic peptides .
Synthesis Analysis
The synthesis of this compound involves an alkyne-alkyne Glaser coupling, which includes the use of Cu (OAc)2/pyridine and heating to 60 °C using microwaves .Molecular Structure Analysis
The empirical formula of this compound is C22H21NO4 . It has a molecular weight of 363.41 .Chemical Reactions Analysis
This compound is used in the synthesis of cyclic peptides through an alkyne-alkyne Glaser coupling .Physical and Chemical Properties Analysis
This compound is a solid substance . It is white to slight yellow to beige in color . It is soluble in DMF, with 1 mmole dissolving clearly in 2 ml of DMF .Mechanism of Action
Target of Action
Fmoc-D-bishomopropargylglycine is primarily used as a building block in the synthesis of peptides . Its primary targets are the amino groups in peptide chains .
Mode of Action
The compound acts as a protecting group for amines during peptide synthesis . The Fmoc group can be introduced by reacting the amine with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) . This protects the amine from unwanted reactions during the synthesis process.
Biochemical Pathways
This compound is involved in the solid-phase peptide synthesis (SPPS) pathway . It allows for the introduction of an amino acid bearing an alkyne side chain, which is useful for the synthesis of cyclic peptides by an alkyne-alkyne Glaser coupling .
Result of Action
The result of this compound’s action is the successful synthesis of cyclic peptides with an alkyne side chain . These peptides can have various applications, including therapeutic and research purposes.
Action Environment
The action of this compound is influenced by the conditions of the peptide synthesis process. Factors such as temperature, pH, and the presence of other reactants can affect its efficacy and stability . For instance, the alkyne-alkyne Glaser coupling involves heating to 60 °C using microwaves .
Safety and Hazards
Fmoc-D-bishomopropargylglycine is classified as slightly hazardous to water . It should be stored at temperatures between -15°C to -25°C . For disposal, relatively unreactive organic reagents should be collected in container A. If halogenated, they should be collected in container B. For solid residues, use container C .
Biochemical Analysis
Biochemical Properties
It is known to be involved in the synthesis of cyclic peptides
Cellular Effects
As a synthetic compound used in peptide synthesis, its primary role is in the production of cyclic peptides
Molecular Mechanism
The molecular mechanism of Fmoc-D-bishomopropargylglycine is related to its role in peptide synthesis. This enables the synthesis of cyclic peptides through an alkyne-alkyne Glaser coupling
Properties
IUPAC Name |
(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)hept-6-ynoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21NO4/c1-2-3-4-13-20(21(24)25)23-22(26)27-14-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h1,5-12,19-20H,3-4,13-14H2,(H,23,26)(H,24,25)/t20-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YWCKIQCRKHNUOY-HXUWFJFHSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCCC(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C#CCCC[C@H](C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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